HOMOAROMOLINE
HOMOAROMOLINE
Brand Name:
Vulcanchem
CAS No.:
17132-74-0
VCID:
VC0091369
InChI:
InChI=1S/C37H40N2O6/c1-38-14-12-24-19-31(42-4)33-21-27(24)28(38)17-23-8-11-30(41-3)32(18-23)44-26-9-6-22(7-10-26)16-29-35-25(13-15-39(29)2)20-34(43-5)36(40)37(35)45-33/h6-11,18-21,28-29,40H,12-17H2,1-5H3/t28-,29+/m1/s1
SMILES:
CN1CCC2=CC(=C(C3=C2C1CC4=CC=C(C=C4)OC5=C(C=CC(=C5)CC6C7=CC(=C(C=C7CCN6C)OC)O3)OC)O)OC
Molecular Formula:
C37H40N2O6
Molecular Weight:
608.7 g/mol
HOMOAROMOLINE
CAS No.: 17132-74-0
Main Products
VCID: VC0091369
Molecular Formula: C37H40N2O6
Molecular Weight: 608.7 g/mol
| CAS No. | 17132-74-0 |
|---|---|
| Product Name | HOMOAROMOLINE |
| Molecular Formula | C37H40N2O6 |
| Molecular Weight | 608.7 g/mol |
| IUPAC Name | (1R,14S)-6,20,25-trimethoxy-15,30-dimethyl-8,23-dioxa-15,30-diazaheptacyclo[22.6.2.29,12.13,7.114,18.027,31.022,33]hexatriaconta-3(36),4,6,9(35),10,12(34),18,20,22(33),24,26,31-dodecaen-21-ol |
| Standard InChI | InChI=1S/C37H40N2O6/c1-38-14-12-24-19-31(42-4)33-21-27(24)28(38)17-23-8-11-30(41-3)32(18-23)44-26-9-6-22(7-10-26)16-29-35-25(13-15-39(29)2)20-34(43-5)36(40)37(35)45-33/h6-11,18-21,28-29,40H,12-17H2,1-5H3/t28-,29+/m1/s1 |
| Standard InChIKey | YJRWQNIRFXVBRB-WDYNHAJCSA-N |
| Isomeric SMILES | CN1CCC2=CC(=C(C3=C2[C@@H]1CC4=CC=C(C=C4)OC5=C(C=CC(=C5)C[C@@H]6C7=CC(=C(C=C7CCN6C)OC)O3)OC)O)OC |
| SMILES | CN1CCC2=CC(=C(C3=C2C1CC4=CC=C(C=C4)OC5=C(C=CC(=C5)CC6C7=CC(=C(C=C7CCN6C)OC)O3)OC)O)OC |
| Canonical SMILES | CN1CCC2=CC(=C(C3=C2C1CC4=CC=C(C=C4)OC5=C(C=CC(=C5)CC6C7=CC(=C(C=C7CCN6C)OC)O3)OC)O)OC |
| Synonyms | thalrugosamine |
| PubChem Compound | 99620 |
| Last Modified | Nov 11 2021 |
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